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Compound of Interest

Compound Name: N-Methylcanadium iodide

Cat. No.: B2456054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. N-Methylcanadium iodide is a research chemical, and a comprehensive,

officially recognized Safety Data Sheet (SDS) is not publicly available. The information herein is

compiled from data on related compounds, including quaternary ammonium salts, iodide-

containing compounds, and the hazardous precursor methyl iodide. All handling of N-
Methylcanadium iodide should be conducted with the utmost caution in a controlled

laboratory setting by qualified personnel.

Introduction
N-Methylcanadium iodide is a quaternary ammonium alkaloid. It is a derivative of canadine, a

natural product found in plants of the Zanthoxylum genus.[1] As a quaternary ammonium salt, it

possesses a permanently charged nitrogen atom, which influences its biological activity and

handling requirements. This guide provides a summary of its known properties, and inferred

safety and handling precautions based on available data for structurally related compounds.

Physical and Chemical Properties
A summary of the known physical and chemical properties of N-Methylcanadium iodide is

presented in Table 1. This information is crucial for understanding its behavior in experimental

settings.
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Table 1: Physical and Chemical Properties of N-Methylcanadium Iodide

Property Value Source

Molecular Formula C₂₁H₂₄NO₄ • I [1]

Formula Weight 481.3 g/mol [1]

Appearance Solid [1]

Purity ≥95% [1]

Solubility
Soluble in methanol and

DMSO
[1]

Storage -20°C [1]

Stability ≥ 4 years at -20°C [1]

IUPAC Name

(1S)-16,17-dimethoxy-13-

methyl-5,7-dioxa-13-

azoniapentacyclo[11.8.0.0²,¹⁰.0

⁴,⁸.0¹⁵,²⁰]henicosa-

2,4(8),9,15(20),16,18-hexaene

iodide

[2]

Synonyms

1-α-Canadine methoiodide, N-

methyl-α-canadinium

monoiodide

[1]

Hazard Identification and Toxicity Profile
Direct toxicological data for N-Methylcanadium iodide is not readily available. Therefore, a

conservative approach to handling is imperative. The hazard profile is inferred from the toxicity

of quaternary ammonium compounds in general, and from studies on other quaternary

ammonium iodide salts.

General Hazards of Quaternary Ammonium Compounds:

Dermal and Respiratory Irritation: Quaternary ammonium compounds are known to cause

skin and respiratory irritation.[3]
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Allergic Reactions: Some individuals may develop allergic reactions upon exposure.[3]

Reproductive and Developmental Toxicity: Prolonged exposure to some quaternary

ammonium compounds has been linked to reproductive and developmental toxicity in non-

human mammals.[3]

Toxicity of a Structurally Related Quaternary Ammonium Iodide: A study on N-n-butyl

haloperidol iodide, a synthetic quaternary ammonium salt, revealed an acute intravenous LD50

of 5.11 mg/kg in mice, indicating high toxicity.[4][5] Toxic effects included severe hypotension,

arrhythmias, and dose-dependent increases in lactate dehydrogenase (LDH), blood urea

nitrogen (BUN), and serum lactate levels.[4][5]

Given these data, N-Methylcanadium iodide should be treated as a potentially toxic

substance.

Handling Precautions and Personal Protective
Equipment (PPE)
Due to the lack of specific data and the potential for toxicity, stringent handling precautions

must be observed.

Engineering Controls:

All work with solid N-Methylcanadium iodide and its solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A flame-resistant lab coat should be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator with an appropriate cartridge should be used.
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A logical workflow for handling N-Methylcanadium iodide is depicted in the following diagram:

Diagram 1: N-Methylcanadium Iodide Handling Workflow
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Caption: Diagram 1: N-Methylcanadium Iodide Handling Workflow

First Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the individual is conscious, rinse their mouth with water.

Seek immediate medical attention.

Experimental Protocols: Synthesis of N-
Methylcanadium Iodide
The synthesis of N-Methylcanadium iodide typically involves the methylation of canadine

using methyl iodide.[2]

Warning: Methyl iodide is a highly toxic and carcinogenic substance. All procedures involving

methyl iodide must be performed in a certified chemical fume hood with appropriate PPE.

General Protocol:

Dissolution: Dissolve canadine in a suitable solvent.

Addition of Base: Add a base, such as potassium carbonate, to the solution.[2]

Methylation: Slowly add methyl iodide to the reaction mixture.

Reaction: Allow the reaction to proceed, monitoring for completion by an appropriate method

(e.g., TLC).
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Workup and Purification: Upon completion, the reaction mixture is worked up to isolate the

N-Methylcanadium iodide product. Purification is typically achieved through

recrystallization or chromatography.

The logical flow of this synthesis is illustrated below:

Diagram 2: Synthesis of N-Methylcanadium Iodide
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Caption: Diagram 2: Synthesis of N-Methylcanadium Iodide

Spill and Waste Disposal
Spill Response:
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In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For a large spill, evacuate the area and contact your institution's environmental health and

safety department.

Waste Disposal:

All waste containing N-Methylcanadium iodide should be disposed of as hazardous

chemical waste in accordance with institutional and local regulations. Do not dispose of it in

the regular trash or down the drain.

Conclusion
While N-Methylcanadium iodide is a valuable compound for research, the lack of specific

safety data necessitates a highly cautious approach to its handling. By adhering to the

principles of good laboratory practice, utilizing appropriate engineering controls and personal

protective equipment, and being prepared for emergencies, researchers can work with this

compound safely. It is strongly recommended that a risk assessment be conducted before any

new experimental procedure involving N-Methylcanadium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Methylcanadium Iodide: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2456054#n-methylcanadium-iodide-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2456054#n-methylcanadium-iodide-safety-and-handling-precautions
https://www.benchchem.com/product/b2456054#n-methylcanadium-iodide-safety-and-handling-precautions
https://www.benchchem.com/product/b2456054#n-methylcanadium-iodide-safety-and-handling-precautions
https://www.benchchem.com/product/b2456054#n-methylcanadium-iodide-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2456054?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2456054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

